Cas no 25845-22-1 (Benzamide,4-hydroxy-3-iodo-5-nitro-)

• Product Name: Benzamide,4-hydroxy-3-iodo-5-nitro-
• CAS No: 25845-22-1
• MF: C₇H₅IN₂O₄
• MW: 308.030073881149
• CID: 268024
• PubChem ID: 100794
• Update Time: 2025-04-19

Benzamide,4-hydroxy-3-iodo-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-hydroxy-3-iodo-5-nitro-
• 4-hydroxy-3-iodo-5-nitrobenzamide
• 3-iodo-4-hydroxy-5-nitrobenzamide
• AC1L2PI0
• AC1Q4PEA
• AR-1G2692
• NSC369994
• 25845-22-1
• NSC 369994
• NSC-369994
• UNII-2H9930XG5M
• 2H9930XG5M
• Q27254742
• Benzamide, 4-hydroxy-3-iodo-5-nitro-
• DTXSID30180501

• Inchi： 1S/C7H5IN2O4/c8-4-1-3(7(9)12)2-5(6(4)11)10(13)14/h1-2,11H,(H2,9,12)
• InChI Key： YRFMWRRQMUMFMS-UHFFFAOYSA-N
• SMILES： IC1=CC(C(N)=O)=CC(=C1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.92895
• Monoisotopic Mass: 307.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 2.192
• Boiling Point: 272.6°Cat760mmHg
• Flash Point: 118.6°C
• Refractive Index: 1.737
• PSA: 106.46
• LogP: 2.22740